7-Hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-ylmethyl)chromen-4-one

• IUPAC Name: 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-ylmethyl)chromen-4-one
• InChI: InChI=1S/C22H23NO6/c1-14-21(29-19-6-4-3-5-18(19)26-2)20(25)15-7-8-17(24)16(22(15)28-14)13-23-9-11-27-12-10-23/h3-8,24H,9-13H2,1-2H3
• InChI Key: YKTZPZUXDKGYON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C(=C(C=C2)O)CN3CCOCC3)OC4=CC=CC=C4OC
• Molecular Formula: C22H23NO6
• Molecular Weight: 397.4 g/mol

Description

7-Hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-ylmethyl)chromen-4-one, commonly known as HMCB, is a synthetic compound that belongs to the family of flavonoids. It has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis and Chemical Properties

• Research on chromen-4-one derivatives and their synthesis methods demonstrates their potential in developing new chemical entities. For instance, the synthesis of carbon-11-labeled chromen-4-one derivatives as potential PET agents for imaging DNA repair enzyme DNA-dependent protein kinase (DNA-PK) in cancer highlights the relevance of chromen-4-one compounds in medical imaging and cancer research (Gao et al., 2012).

Pharmacological Evaluation

• Some studies have focused on the synthesis of novel bis-coumarin derivatives via multicomponent reactions, including 4-hydroxycoumarin, aldehydes, and cyclic secondary amines, which then undergo pharmacological evaluations for their cytotoxicity against cancer cells (El-Samahy et al., 2017).

Catalysis and Green Chemistry

• Studies on morpholine-catalyzed, one-pot multicomponent synthesis of compounds containing a chromene core demonstrate the importance of such compounds in promoting green chemistry practices by reducing the use of toxic materials and simplifying synthesis processes (Heravi et al., 2011).

Biological Activity and Molecular Probes

• Investigations into the structures and biological activities of prenylated orcinol derivatives isolated from plants like Rhododendron dauricum have shown significant inhibitory effects on histamine release, suggesting potential applications of chromen-4-one compounds in developing anti-inflammatory and antimicrobiotic agents (Iwata et al., 2004).

Novel Synthesis Methods

• Research into green, catalyst-free, solvent-free synthesis methods for functionalized benzo[f]furo[3,2-c]chromen-4-(5H)-ones and furo[3,2-c]quinolin-4-(5H)-ones showcases the compound's versatility in synthetic chemistry, highlighting a move towards more sustainable and efficient synthesis techniques (Kumar et al., 2015).